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Compound of Interest

Compound Name: 4-Phenylbutane-2-thiol

Cat. No.: B15270998 Get Quote

This guide provides a comprehensive overview of the chemical and physical properties of 4-
Phenylbutane-2-thiol, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
4-Phenylbutane-2-thiol is a sulfur-containing organic compound with the molecular formula

C10H14S.[1] Its molecular weight is approximately 166.29 g/mol .[1][2][3]

Property Value Source

Molecular Formula C10H14S [1]

Molecular Weight 166.29 g/mol [1][2][3]

Alternate Molecular Weight 166.28 g/mol [4]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis or analysis of 4-
Phenylbutane-2-thiol are not readily available in the provided search results, a general

approach to its synthesis can be conceptualized. A plausible synthetic route would involve the

reduction of 4-phenylbutan-2-one to the corresponding alcohol, 4-phenylbutan-2-ol, followed by

conversion to a leaving group (e.g., a tosylate or halide), and subsequent displacement with a

thiolating agent.
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A general workflow for a hypothetical synthesis and analysis is presented below.

Visualizations
The following diagrams illustrate the key information and a potential experimental workflow for

4-Phenylbutane-2-thiol.

Properties of 4-Phenylbutane-2-thiol

4-Phenylbutane-2-thiol

Molecular Formula
C10H14S

Molecular Weight
166.29 g/mol
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Click to download full resolution via product page

Figure 1: Core molecular properties of 4-Phenylbutane-2-thiol.

Hypothetical Workflow: Synthesis and Analysis
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Figure 2: A hypothetical experimental workflow for the synthesis and analysis of 4-
Phenylbutane-2-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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